Cas no 74086-45-6 (Boc-D-methionine sulfone)

• Product Name: Boc-D-methionine sulfone
• CAS No: 74086-45-6
• MF: C₁₀H₁₉NO₆S
• MW: 281.325962305069
• MDL: MFCD21363159
• CID: 859161
• PubChem ID: 12802585
• Update Time: 2025-11-05

Boc-D-methionine sulfone Chemical and Physical Properties

Names and Identifiers

• Boc-D-methionine sulfone
• BOC-(D)-Met(O2)-OH
• CPGDRHNBSOQFMF-SSDOTTSWSA-N
• MFCD21363159
• (R)-2-((tert-butoxycarbonyl)amino)-4-(methylsulfonyl)butanoic acid
• WS-01651
• EN300-28286252
• EN300-636703
• ZCA08645
• DTXSID901140707
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfonylbutanoic acid
• C78429
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutanoic acid
• Boc-D-methioninesulfone
• SCHEMBL12501632
• (2R)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-(methylsulfonyl)butanoic acid
• AKOS030212210
• rel-(2R)-2-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutanoic acid
• 74086-45-6
• Boc-D-Met(O2)-OH
• N-alpha-t-Butyloxycarbonyl-D-methionine sulfone (Boc-D-Met(O2)-OH)

• MDL： MFCD21363159
• Inchi： 1S/C10H19NO6S/c1-10(2,3)17-9(14)11-7(8(12)13)5-6-18(4,15)16/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
• InChI Key： CPGDRHNBSOQFMF-SSDOTTSWSA-N
• SMILES： S(C)(CC[C@H](C(=O)O)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 281.09330850g/mol
• Monoisotopic Mass: 281.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-D-methionine sulfone

Introduction to Boc-D-methionine sulfone (CAS No. 74086-45-6): Applications and Recent Research Developments

Boc-D-methionine sulfone, with the chemical identifier CAS No. 74086-45-6, is a significant compound in the field of pharmaceutical chemistry and peptidomimetics. This compound belongs to the class of protected amino acids, specifically featuring a tert-butoxycarbonyl (Boc) group attached to the nitrogen atom of the methionine residue. The sulfone moiety introduces a unique structural feature that enhances its utility in synthetic applications, particularly in the development of peptide analogs and drug candidates.

The Boc group serves as an effective protecting group for the amine functionality, allowing for selective modification during peptide synthesis while maintaining stability under various reaction conditions. This characteristic makes Boc-D-methionine sulfone a valuable intermediate in solid-phase peptide synthesis (SPPS), where orthogonal protecting groups are essential for achieving high yields and purity. The D-configured form of methionine further distinguishes this compound, offering chiral specificity that is critical in medicinal chemistry for designing enantiomerically pure drugs.

Recent advancements in the field of peptidomimetics have highlighted the role of sulfone-containing compounds in modulating biological pathways. The sulfone group, known for its ability to engage in hydrogen bonding and stabilize protein-ligand interactions, has been exploited to enhance binding affinities and selectivity in drug design. For instance, studies have demonstrated that sulfones can act as pharmacophores in small molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. Boc-D-methionine sulfone has been utilized as a building block in the synthesis of peptidomimetics that mimic natural peptides while exhibiting improved pharmacokinetic properties.

In the realm of drug discovery, Boc-D-methionine sulfone has found applications in the development of protease inhibitors, which are crucial for treating conditions such as HIV/AIDS and cancer. Proteases play a pivotal role in various physiological processes, and their inhibition can lead to therapeutic benefits. The incorporation of D-methionine into these inhibitors can improve their resistance to enzymatic degradation, thereby prolonging their efficacy. Furthermore, the Boc protection allows for controlled deprotection steps, enabling synthetic chemists to construct complex peptidomimetic structures with high precision.

Another area where Boc-D-methionine sulfone has shown promise is in the field of immunology. Researchers have investigated its potential as an immunomodulatory agent, leveraging its ability to interact with immune cell receptors and modulate signaling pathways. Preliminary studies suggest that derivatives of this compound may have applications in vaccines and immunotherapies, particularly in enhancing T-cell responses against pathogens or cancer cells. The stereochemical specificity provided by the D-form of methionine is believed to contribute significantly to these immunological effects.

The synthesis of Boc-D-methionine sulfone itself is an interesting subject of research due to its structural complexity. Traditional synthetic routes involve the protection of methionine with Boc groups followed by functionalization at the sulfur atom to introduce the sulfone moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yields and reduce byproduct formation.

From a computational chemistry perspective, Boc-D-methionine sulfone has been studied using molecular modeling techniques to understand its interactions with biological targets. These studies have provided insights into how the sulfone group can be optimized for better binding affinity and selectivity. For example, computational screening has identified novel derivatives of this compound that exhibit enhanced activity against specific proteases or immune receptors. Such findings underscore the importance of structure-activity relationship (SAR) studies in developing next-generation therapeutics.

The growing interest in peptidomimetics as alternative scaffolds for drug discovery has further highlighted the significance of Boc-D-methionine sulfone. Peptidomimetics offer advantages over natural peptides, including improved stability, bioavailability, and resistance to metabolic degradation. By incorporating non-natural amino acids like methionine derivatives into these mimics, researchers can fine-tune their properties for specific therapeutic applications. The Boc-protected form ensures that these modifications can be introduced at appropriate stages during synthesis without unwanted side reactions.

In conclusion,Boc-D-methionine sulfone (CAS No. 74086-45-6) is a versatile compound with broad applications in pharmaceutical chemistry and peptidomimetics. Its unique structural features make it an invaluable tool for synthesizing complex molecules with high precision and selectivity. Recent research developments continue to uncover new possibilities for its use in drug discovery, particularly in areas such as protease inhibition and immunomodulation. As synthetic methodologies advance and computational techniques improve, the potential applications of this compound are expected to expand further.